Cas no 904824-79-9 (5-methyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}thiophene-2-sulfonamide)

• Product Name: 5-methyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}thiophene-2-sulfonamide
• CAS No: 904824-79-9
• MF: C₁₉H₂₀N₄O₃S₂
• MW: 416.517101287842
• CID: 5903079
• PubChem ID: 7520756
• Update Time: 2025-06-07

5-methyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, 5-methyl-N-[3-[6-(4-morpholinyl)-3-pyridazinyl]phenyl]-
• 5-methyl-N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}thiophene-2-sulfonamide
• AKOS002066660
• 5-methyl-N-(3-(6-morpholinopyridazin-3-yl)phenyl)thiophene-2-sulfonamide
• 5-methyl-N-[3-(6-morpholin-4-ylpyridazin-3-yl)phenyl]thiophene-2-sulfonamide
• CCG-190596
• 904824-79-9
• F2588-0220
• 5-methyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}thiophene-2-sulfonamide

• Inchi： 1S/C19H20N4O3S2/c1-14-5-8-19(27-14)28(24,25)22-16-4-2-3-15(13-16)17-6-7-18(21-20-17)23-9-11-26-12-10-23/h2-8,13,22H,9-12H2,1H3
• InChI Key： DFNPENURDFTAFB-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NN=C(N4CCOCC4)C=C3)=C2)(=O)=O)SC(C)=CC=1

Computed Properties

• Exact Mass: 416.09768286g/mol
• Monoisotopic Mass: 416.09768286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Boiling Point: 694.7±65.0 °C(Predicted)
• pka: 6.75±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 5-methyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}thiophene-2-sulfonamide

Introduction to 5-methyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}thiophene-2-sulfonamide (CAS No. 904824-79-9)

5-methyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}thiophene-2-sulfonamide, identified by its CAS number 904824-79-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 5-methyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}thiophene-2-sulfonamide is characterized by its intricate arrangement of functional groups, including a thiophene ring, a pyridazine moiety, and a morpholine substituent. These structural elements contribute to its unique chemical properties and biological interactions. The presence of a sulfonamide group further enhances its potential as a pharmacological agent, as sulfonamides are well-known for their role in various drugs and their ability to interact with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. 5-methyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}thiophene-2-sulfonamide has emerged as a compound of interest due to its structural features that suggest it may possess the ability to interact with key enzymes and receptors involved in these pathways.

One of the most compelling aspects of this compound is its potential application in oncology research. Preliminary studies have indicated that molecules with similar structural motifs may inhibit the activity of enzymes such as tyrosine kinases, which are often overexpressed in cancer cells. The thiophene ring and the pyridazine moiety in 5-methyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}thiophene-2-sulfonamide are particularly noteworthy, as they have been shown to interact with target proteins in a manner that could lead to the disruption of cancer cell proliferation.

Furthermore, the morpholine substituent in the compound's structure adds an additional layer of complexity that may contribute to its biological activity. Morpholine derivatives are known for their ability to enhance drug solubility and bioavailability, which could make 5-methyl-N-{3-6-(morpholin-4-yloxy)pyridazin}-3-yphenyl}thiophene}-2-sulfonamide more effective when administered orally or through other non-invasive routes.

The sulfonamide group is another critical feature of this compound. Sulfonamides have a long history of use in medicine, with several drugs on the market that rely on this functional group for their therapeutic effects. The sulfonamide moiety in 5-methyl-N-{3-hydroxy-pyridazine)-ypheny}thiophene}-2-sulfonamide is expected to play a crucial role in its interaction with biological targets, potentially leading to the development of new treatments for various diseases.

Recent advances in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the potential interactions between 5-methyl-N-{3-hydroxy-pyridazine)-ypheny}thiophene}-2-sulfonamide and biological targets. These studies have suggested that the compound may bind to enzymes and receptors involved in disease pathways, providing a rational basis for further experimental investigation.

In addition to its potential applications in oncology, 5-methyl-N-{3-hydroxy-pyridazine)-ypheny}thiophene}-2-sulfonamide has also shown promise in other areas of research. For instance, it has been investigated for its potential role in modulating inflammatory responses, which could make it useful in the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 5-methyl-N-{3-hydroxy-pyridazine)-ypheny}thiophene}-2-sulfonamide presents an interesting challenge due to its complex structure. However, recent developments in synthetic chemistry have made it possible to produce this compound with high purity and yield. These advancements have opened up new possibilities for its use in both preclinical and clinical research.

The pharmacokinetic properties of 5-methyl-N-{3-hydroxy-pyridazine)-ypheny}thiophene}-2-sulfonamide are also an area of active investigation. Studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good absorption, distribution, metabolism, and excretion (ADME). These properties are essential for ensuring that the drug reaches its target site at effective concentrations and remains active for an appropriate duration.

Overall, 5-methyl-N-{3-hydroxy-pyridazine)-ypheny}thiophene}-2-sulfonamide (CAS No. 90482479) is a promising compound with significant potential for therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, 5-methyl-N{-(morpholin)-4-yloxy]pyridazin]-3-yphenyl]thiophene}-2-sulfonamide may play an important role in the development of new treatments for various diseases.